Bis(2-hydroxyethyl)ammonium tetradecyl hydrogen phosphate

Specification

• CAS No.: 65104-56-5
• Molecular Formula: C18H42NO6P
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 2-(2-hydroxyethylamino)ethanol;tetradecyl dihydrogen phosphate
• Standard InChI: InChI=1S/C14H31O4P.C4H11NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-19(15,16)17;6-3-1-5-2-4-7/h2-14H2,1H3,(H2,15,16,17);5-7H,1-4H2
• Standard InChI Key: ILRIOLRTHYIKHL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOP(=O)(O)O.C(CO)NCCO

Introduction

Bis(2-hydroxyethyl)ammonium tetradecyl hydrogen phosphate is a quaternary ammonium compound known for its amphiphilic properties, which make it versatile in various applications, particularly in biochemistry and materials science. This compound consists of two hydroxyethyl groups and a tetradecyl chain attached to a phosphate group, providing both hydrophilic and hydrophobic characteristics.

Synthesis Methods

Bis(2-hydroxyethyl)ammonium tetradecyl hydrogen phosphate can be synthesized through several methods, which highlight its versatility and the potential for modifying its properties based on specific requirements. These methods typically involve reactions that form the quaternary ammonium structure and attach the phosphate group.

Biological Activity

This compound exhibits significant biological activity due to its amphiphilic nature. It can affect cell viability and has shown antimicrobial properties against bacteria and fungi. The effective concentration for biological activity varies depending on the organism and environmental conditions.

Applications

Bis(2-hydroxyethyl)ammonium tetradecyl hydrogen phosphate has applications in:

• Biochemistry: It influences enzyme activities and membrane transport mechanisms.

• Materials Science: Its amphiphilic properties make it useful in surfactant formulations.

• Drug Delivery Systems: It can modulate membrane fluidity, enhancing drug delivery efficiency.

Comparison with Similar Compounds

Compound Name	Structure Characteristics	Unique Features
Bis(2-hydroxyethyl)ammonium tetradecyl hydrogen phosphate	Two hydroxyethyl groups, tetradecyl chain	Amphiphilic nature suitable for surfactants
Bis(2-hydroxyethyl)ammonium hexadecyl sulfate	Similar structure with hexadecyl chain	Stronger surfactant properties
Bis(2-hydroxyethyl)ammonium dodecyl sulfate	Contains dodecyl chain	Lower toxicity compared to longer-chain analogs
Diethanolamine phosphate	Composed of diethanolamine	Often used in cosmetic formulations

Research Findings

Research indicates that Bis(2-hydroxyethyl)ammonium tetradecyl hydrogen phosphate can modulate various biological processes, including enzyme activities and membrane transport mechanisms. Its interactions with lipid bilayers can alter membrane fluidity, which is crucial for drug delivery systems.